![molecular formula C13H23ClN2O3S B2559484 Tert-butyl 3-[2-[(2-chloroacetyl)amino]ethyl]thiomorpholine-4-carboxylate CAS No. 2411291-00-2](/img/structure/B2559484.png)
Tert-butyl 3-[2-[(2-chloroacetyl)amino]ethyl]thiomorpholine-4-carboxylate
Overview
Description
Tert-butyl 3-[2-[(2-chloroacetyl)amino]ethyl]thiomorpholine-4-carboxylate is a chemical compound with potential applications in scientific research. It is a thiomorpholine derivative that has been synthesized using various methods.
Mechanism of Action
The mechanism of action of tert-butyl 3-[2-[(2-chloroacetyl)amino]ethyl]thiomorpholine-4-carboxylate is not fully understood. However, it is believed to inhibit the activity of certain enzymes involved in inflammation and tumor growth.
Biochemical and Physiological Effects:
Tert-butyl 3-[2-[(2-chloroacetyl)amino]ethyl]thiomorpholine-4-carboxylate has been shown to have anti-inflammatory and anti-tumor effects in vitro. It has also been shown to have cytotoxic effects on certain cancer cell lines.
Advantages and Limitations for Lab Experiments
One advantage of using tert-butyl 3-[2-[(2-chloroacetyl)amino]ethyl]thiomorpholine-4-carboxylate in lab experiments is its potential therapeutic applications. However, one limitation is the lack of knowledge regarding its mechanism of action.
Future Directions
For tert-butyl 3-[2-[(2-chloroacetyl)amino]ethyl]thiomorpholine-4-carboxylate include further research into its mechanism of action and potential therapeutic applications. It could also be used as a building block for the synthesis of other compounds with potential therapeutic applications.
Synthesis Methods
Tert-butyl 3-[2-[(2-chloroacetyl)amino]ethyl]thiomorpholine-4-carboxylate has been synthesized using various methods. One such method involves the reaction of tert-butyl 3-aminomethylthiomorpholine-4-carboxylate with 2-chloroacetyl chloride in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography.
Scientific Research Applications
Tert-butyl 3-[2-[(2-chloroacetyl)amino]ethyl]thiomorpholine-4-carboxylate has potential applications in scientific research. It has been shown to have anti-inflammatory and anti-tumor properties in vitro. It has also been used as a building block for the synthesis of other compounds with potential therapeutic applications.
properties
IUPAC Name |
tert-butyl 3-[2-[(2-chloroacetyl)amino]ethyl]thiomorpholine-4-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H23ClN2O3S/c1-13(2,3)19-12(18)16-6-7-20-9-10(16)4-5-15-11(17)8-14/h10H,4-9H2,1-3H3,(H,15,17) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NVQBJAQLNIQUCT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCSCC1CCNC(=O)CCl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H23ClN2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.85 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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